molecular formula C12H8BrN3 B8303817 5-bromo-3-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine

5-bromo-3-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine

Cat. No.: B8303817
M. Wt: 274.12 g/mol
InChI Key: KOCWSFOVUAXFKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-3-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8BrN3

Molecular Weight

274.12 g/mol

IUPAC Name

5-bromo-3-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine

InChI

InChI=1S/C12H8BrN3/c13-9-4-10-11(7-16-12(10)15-6-9)8-2-1-3-14-5-8/h1-7H,(H,15,16)

InChI Key

KOCWSFOVUAXFKQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=CNC3=C2C=C(C=N3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3-(pyridin-3-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine (662 mg, 1.55 mmol) in acetone (30 mL) and methanol (20 mL) was added 2N NaOH (1.8 mL). The reaction was heated in a 65° C. oil bath for 1 h and then evaporated to near dryness. The crude reaction product was partitioned between EtOAc and 1N NaOH and extracted. The organic layer was washed with brine, dried over Na2SO4 and concentrated to give product that was used for the next step without any further purification. LCMS-ESI+: calc'd for C12H8BrN3: 274.0 (M+H+); found: 274.1 (M+H+).
Name
5-bromo-3-(pyridin-3-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine
Quantity
662 mg
Type
reactant
Reaction Step One
Name
Quantity
1.8 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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